Cas no 25293-52-1 (Sodium 2-aminonaphthalene-1-sulphonate)

• Product Name: Sodium 2-aminonaphthalene-1-sulphonate
• CAS No: 25293-52-1
• MF: C₁₀H₈NNaO₃S
• MW: 245.230192184448
• MDL: MFCD00070484
• CID: 271397
• PubChem ID: 87562000
• Update Time: 2025-07-19

Sodium 2-aminonaphthalene-1-sulphonate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 2-amino-, sodium salt (1:1)
• Sodium 2-Amino-1-naphthalenesulfonate
• 2-AMINO-1-NAPHTHALENESULFONIC ACID SODIUM SALT
• sodium,2-aminonaphthalene-1-sulfonate
• 2-amino-1-naphthalenesulfonic acid sodium
• 2-Naphthylamine-1-sulfonic Acid Sodium Salt
• EINECS 246-793-9
• Sodium 2-aminonaphthalene-1-sulphonate
• Tobias Acid Sodium Salt
• sodium 2-aminonaphthalene-1-sulfonate
• Sodium2-Amino-1-naphthalenesulfonate
• sodium;2-aminonaphthalene-1-sulfonate
• A0352
• Sodium 2-amino-1-naphthalen
• SCHEMBL5696256
• NS00084100
• 25293-52-1
• AKOS015894396
• sodium2-aminonaphthalene-1-sulfonate
• CS-0328222
• FT-0611012
• DTXSID70179934
• Sodium 2-amino-1-naphthalenesulfonate, AldrichCPR
• MFCD00070484
• D88251
• AZKQWFQWHHSLDU-UHFFFAOYSA-M
• DTXCID30102425

• MDL： MFCD00070484
• Inchi： 1S/C10H9NO3S.Na/c11-9-6-5-7-3-1-2-4-8(7)10(9)15(12,13)14;/h1-6H,11H2,(H,12,13,14);/q;+1/p-1
• InChI Key： AZKQWFQWHHSLDU-UHFFFAOYSA-M
• SMILES： S(C1C(=CC=C2C=CC=CC=12)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 245.01200
• Monoisotopic Mass: 245.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.6

Experimental Properties

• Color/Form: Colorless or slightly pink crystals
• Water Partition Coefficient: almost transparency
• PSA: 91.60000
• LogP: 2.98810
• Solubility: Soluble in water

Sodium 2-aminonaphthalene-1-sulphonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Hazardous Material Identification：